Cas no 2137942-53-9 (3-(4-bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine)

3-(4-Bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine is a brominated pyrazole derivative featuring a difluorinated propan-1-amine backbone. This compound is of interest in medicinal chemistry and agrochemical research due to its structural versatility, which allows for further functionalization at the bromo and amine sites. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability. Its pyrazole core offers a rigid scaffold for binding interactions, making it a valuable intermediate in the synthesis of biologically active molecules. The compound's well-defined reactivity profile and stability under standard conditions facilitate its use in diverse synthetic applications.

3-(4-bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine structure

2137942-53-9 structure

Product Name:3-(4-bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine

CAS No:2137942-53-9

MF:C₇H₁₀BrF₂N₃

MW:254.075207233429

CID:5299655

Update Time:2025-05-23

3-(4-bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- [3-(4-bromo-1H-pyrazol-1-yl)-2,2-difluoropropyl](methyl)amine
- 3-(4-bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine
- 1H-Pyrazole-1-propanamine, 4-bromo-β,β-difluoro-N-methyl-
- Inchi： 1S/C7H10BrF2N3/c1-11-4-7(9,10)5-13-3-6(8)2-12-13/h2-3,11H,4-5H2,1H3
- InChI Key： KLUNGCUTIUDADE-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)CC(CNC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
XLogP3: 1.1
Topological Polar Surface Area: 29.8

3-(4-bromopyrazol-1-yl)-2,2-difluoro-N-methylpropan-1-amine Pricemore >>

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